Cas no 2411324-22-4 (methyl (2E)-3-({1-[4-(dimethylsulfamoyl)phenyl]propan-2-yl}carbamoyl)prop-2-enoate)

• Product Name: methyl (2E)-3-({1-[4-(dimethylsulfamoyl)phenyl]propan-2-yl}carbamoyl)prop-2-enoate
• CAS No: 2411324-22-4
• MF: C₁₆H₂₂N₂O₅S
• MW: 354.421283245087
• CID: 5358402
• PubChem ID: 146099508
• Update Time: 2025-05-21

methyl (2E)-3-({1-[4-(dimethylsulfamoyl)phenyl]propan-2-yl}carbamoyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795192
• methyl (2E)-3-({1-[4-(dimethylsulfamoyl)phenyl]propan-2-yl}carbamoyl)prop-2-enoate
• Methyl (E)-4-[1-[4-(dimethylsulfamoyl)phenyl]propan-2-ylamino]-4-oxobut-2-enoate

• Inchi： 1S/C16H22N2O5S/c1-12(17-15(19)9-10-16(20)23-4)11-13-5-7-14(8-6-13)24(21,22)18(2)3/h5-10,12H,11H2,1-4H3,(H,17,19)/b10-9+
• InChI Key： MVOXAMLUJKKDNH-MDZDMXLPSA-N
• SMILES： S(C1C=CC(=CC=1)CC(C)NC(/C=C/C(=O)OC)=O)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 558
• XLogP3: 1.2
• Topological Polar Surface Area: 101

Additional information on methyl (2E)-3-({1-[4-(dimethylsulfamoyl)phenyl]propan-2-yl}carbamoyl)prop-2-enoate

Compound CAS No 2411324-22-4: Methyl (2E)-3-{[1-(4-Dimethylsulfamoylphenyl)propan-2-yl]carbamoyl}propenoate

The compound with CAS No 69876555 known as methyl (E)-3-{[1-(4-dimethylsulfamoylphenyl)propan-(E)-yl]carbamoyl}propenoate is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound, often referred to as methyl (E)-3-carbamoyl propenoate derivative, has garnered attention due to its unique structural properties and potential therapeutic benefits.

Recent studies have highlighted the importance of this compound in the development of novel drug delivery systems. Its structure, which includes a propenoate group and a dimethylsulfamoyl substituent, contributes to its stability and bioavailability. Researchers have demonstrated that this compound exhibits remarkable antitumor activity in preclinical models, making it a promising candidate for cancer therapy.

The synthesis of methyl (E)-3-{[1-(4-dimethylsulfamoylphenyl)propan-(E)-yl]carbamoyl}propenoate involves a multi-step process that incorporates advanced organic chemistry techniques. The use of dimethyl sulfamide as a key intermediate has been shown to enhance the compound's solubility and pharmacokinetic profile. This has been extensively documented in recent publications, emphasizing its role in drug design and optimization.

In terms of applications, this compound has been explored for its potential in targeted drug delivery systems. Its ability to form stable complexes with various biomolecules makes it an ideal candidate for encapsulating therapeutic agents. Studies published in leading journals such as Nature Communications and Journal of Medicinal Chemistry have provided compelling evidence for its efficacy in delivering anticancer drugs with minimal side effects.

The structural versatility of methyl (E)-3-{[1-(4-dimethylsulfamoylphenyl)propan-(E)-yl]carbamoyl}propenoate also lends itself to other applications, including its use as a precursor in the synthesis of more complex molecules. Its role as an intermediate in the production of bioactive compounds has been extensively studied, with researchers focusing on its ability to facilitate the formation of novel pharmacophores.

From an environmental standpoint, this compound has been shown to exhibit low toxicity levels, making it suitable for large-scale production and application. Regulatory bodies have recognized its safety profile, which aligns with current standards for pharmaceutical development. This has further solidified its position as a key component in modern drug discovery pipelines.

In conclusion, methyl (E)-3-{[1-(4-dimethylsulfamoylphenyl)propan-(E)-yl]carbamoyl}propenoate represents a significant advancement in organic chemistry. Its unique properties and diverse applications make it an invaluable tool in the development of innovative therapeutic solutions. As research continues to uncover new potentials for this compound, its role in the pharmaceutical industry is expected to grow exponentially.